Isonicotinoylhydrazine glucuronide
Isonicotinoylhydrazine glucuronide
Brand Name:
Vulcanchem
CAS No.:
135467-94-6
VCID:
VC21207211
InChI:
InChI=1S/C12H15N3O7/c16-6-7(17)9(12(20)21)22-11(8(6)18)15-14-10(19)5-1-3-13-4-2-5/h1-4,6-9,11,15-18H,(H,14,19)(H,20,21)/t6-,7-,8+,9-,11-/m0/s1
SMILES:
C1=CN=CC=C1C(=O)NNC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H15N3O7
Molecular Weight:
313.26 g/mol
Isonicotinoylhydrazine glucuronide
CAS No.: 135467-94-6
Cat. No.: VC21207211
Molecular Formula: C12H15N3O7
Molecular Weight: 313.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135467-94-6 |
|---|---|
| Molecular Formula | C12H15N3O7 |
| Molecular Weight | 313.26 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(pyridine-4-carbonyl)hydrazinyl]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H15N3O7/c16-6-7(17)9(12(20)21)22-11(8(6)18)15-14-10(19)5-1-3-13-4-2-5/h1-4,6-9,11,15-18H,(H,14,19)(H,20,21)/t6-,7-,8+,9-,11-/m0/s1 |
| Standard InChI Key | QVJOLLPKYFYTIH-UBVHSMIISA-N |
| Isomeric SMILES | C1=CN=CC=C1C(=O)NN[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CN=CC=C1C(=O)NNC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CN=CC=C1C(=O)NNC2C(C(C(C(O2)C(=O)O)O)O)O |
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